3,7,8-Trimethoxychromen-2-one

• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 3,7,8-trimethoxychromen-2-one
• InChI: InChI=1S/C12H12O5/c1-14-8-5-4-7-6-9(15-2)12(13)17-10(7)11(8)16-3/h4-6H,1-3H3
• InChI Key: JPCDNRZQWAURND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C(=O)O2)OC)OC

Description

3,7,8-Trimethoxychromen-2-one is a natural product found in Rhadinothamnus rudis and Zanthoxylum schinifolium with data available.

Scientific Research Applications

Synthesis and Structural Studies

• Facile Synthesis and Structural Analysis: The study by Ito et al. (2002) focused on the synthesis and crystal structures of certain organic compounds, highlighting the importance of 3,7,8-Trimethoxychromen-2-one in facilitating complex organic syntheses. The study detailed the redox properties and structural characteristics, emphasizing its role in organic chemistry research (Ito, Ino, Tanaka, Kanemoto, & Kato, 2002).

Physical, Thermal, and Spectral Properties

• Modification of Physical Properties: Trivedi et al. (2015) explored the influence of biofield energy treatment on the physical, thermal, and spectral properties of trimethoxybenzene compounds. This highlights the utility of 3,7,8-Trimethoxychromen-2-one in modifying the physical characteristics of related compounds, which can be pivotal in various scientific applications (Trivedi et al., 2015).

Chemical Reactivity and Applications

• Investigation of Chemical Reactivity: The research by Richards et al. (2019) involved studying the reactions of trimethylaluminum with various compounds, providing insights into the reactivity of similar trimethoxy compounds. This research can be crucial for understanding the chemical behavior of 3,7,8-Trimethoxychromen-2-one in different environments and its potential applications in material synthesis (Richards et al., 2019).

Polymerization and Material Science

• Polymerization Research: Kricheldorf and Jenssen's (1989) study on the polymerization of cyclic carbonates opens up potential avenues for using 3,7,8-Trimethoxychromen-2-one in the development of new polymeric materials. Their work provides a foundational understanding for future research in polymer science involving trimethoxy compounds (Kricheldorf & Jenssen, 1989).

Antimicrobial and Antitumor Activities

• Evaluation in Antitumor Activity: Masawang et al. (2014) evaluated a derivative of trimethoxychalcone for its anti-proliferative action on cancer cells. This indicates the potential of 3,7,8-Trimethoxychromen-2-one in the development of novel antitumor agents, especially in breast cancer research (Masawang, Pedro, Cidade, Reis, Neves, Corrêa, Sudprasert, Bousbaa, & Pinto, 2014).

Environmental Chemistry and Toxicology

• Assessment in Environmental Chemistry: The study by Roeder, Garber, and Schelling (1998) on dioxins in animal food sources, while not directly related to 3,7,8-Trimethoxychromen-2-one, sheds light on the environmental impact and toxicological aspects of similar compounds. This could be relevant for assessing the environmental safety and applications of 3,7,8-Trimethoxychromen-2-one in various fields (Roeder, Garber, & Schelling, 1998).